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Compound of Interest

Compound Name: 3-Chlorothiophenol

Cat. No.: B146429 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of reactive

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the use of 3-Chlorothiophenol, a key reagent in various synthetic

pathways. Adherence to these procedures is critical for ensuring laboratory safety and

operational integrity.

Immediate Safety and Hazard Information
3-Chlorothiophenol is a hazardous chemical requiring stringent safety measures. It is toxic if

swallowed, inhaled, or in contact with skin, and can cause severe skin burns and eye damage.

[1][2] The substance is also a combustible liquid.[1][2] Below is a summary of its key hazard

classifications and physical properties.

Hazard Classification Description

Acute Toxicity (Oral, Dermal, Inhalation)
Harmful if swallowed, in contact with skin, or if

inhaled.[2]

Skin Corrosion/Irritation Causes severe skin burns.[1][3]

Serious Eye Damage/Eye Irritation Causes serious eye damage.[1][3]

Flammability Combustible liquid.[1][2]
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Physical and Chemical Properties

Molecular Formula C6H5ClS[4]

Molecular Weight 144.62 g/mol [4]

Appearance Colorless to light yellow liquid[5]

Odor Strong, unpleasant, garlic-like[5]

Boiling Point 104-105 °C at 35 mmHg[6]

Density 1.245 g/mL at 25 °C[5]

Flash Point 194 °F (90 °C)[5]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory when handling 3-
Chlorothiophenol. The following table outlines the required PPE for various routes of

exposure.
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Body Part Required PPE
Specifications and Best

Practices

Hands Chemical-resistant gloves

Consult glove manufacturer's

compatibility charts. PVC

gloves may be suitable, but

suitability depends on the

specific operational context.[5]

Always inspect gloves for

integrity before use and

practice proper glove removal

to avoid skin contact.

Eyes/Face
Chemical safety goggles and

face shield

Use of both is required to

protect against splashes. Eye

protection should comply with

OSHA 29 CFR 1910.133 or

European Standard EN166.[2]

Body
Chemical-resistant lab coat or

apron

Wear a lab coat and additional

chemical-resistant apron to

protect against splashes and

contamination of personal

clothing.

Respiratory
NIOSH/MSHA approved

respirator

Use a full-face respirator with

multi-purpose combination

(US) respirator cartridges,

especially when engineering

controls are not sufficient to

maintain exposure below

permissible limits.[1]

Respirator use requires prior

training and fit-testing.[1]

Operational Plan: Step-by-Step Handling and
Storage
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Strict adherence to the following procedures will minimize the risk of exposure and accidents.

Handling Protocol:
Engineering Controls: All work with 3-Chlorothiophenol must be conducted in a certified

chemical fume hood with adequate ventilation.[3] Ensure that an eyewash station and safety

shower are readily accessible and in good working order.[2]

Preventing Ignition: Keep the chemical away from open flames, hot surfaces, and other

sources of ignition.[2] Use non-sparking tools when handling containers.

Avoiding Incompatibilities: Store and handle 3-Chlorothiophenol away from strong oxidizing

agents, strong bases, and acids.[2][3]

Personal Hygiene: Wash hands thoroughly with soap and water after handling.[3] Do not eat,

drink, or smoke in the laboratory.

Transferring the Chemical: When transferring, do so carefully to avoid splashes. Grounding

and bonding may be necessary for large volume transfers to prevent static discharge.

Storage Protocol:
Container Integrity: Keep the container tightly closed when not in use.[3] Containers should

be clearly labeled with the chemical name and all relevant hazard warnings.

Storage Location: Store in a cool, dry, and well-ventilated area designated for corrosive and

flammable materials.[2][3] The storage area should be separate from incompatible

chemicals.

Air Sensitivity: As thiophenols can be air-sensitive, storing under an inert atmosphere (e.g.,

nitrogen or argon) is recommended for long-term storage to prevent degradation.[7]

Disposal Plan: Waste Management and
Decontamination
Proper disposal of 3-Chlorothiophenol and contaminated materials is crucial to prevent

environmental contamination and ensure safety.
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Waste Disposal Protocol:
Waste Classification: 3-Chlorothiophenol and materials contaminated with it are considered

hazardous waste.

Waste Collection: Collect all waste in designated, labeled, and sealed containers. Do not mix

with other waste streams unless compatibility is confirmed.

Labeling and Storage: Waste containers must be clearly labeled as "Hazardous Waste" and

include the full chemical name. Store waste containers in a designated satellite accumulation

area.

Professional Disposal: Arrange for disposal through your institution's environmental health

and safety (EHS) office or a licensed hazardous waste disposal contractor. Do not dispose of

3-Chlorothiophenol down the drain.

Decontamination Protocol:
Glassware and Equipment: Glassware and equipment should be decontaminated

immediately after use. A bleach bath is an effective method for neutralizing thiols.[8]

Submerge glassware in a freshly prepared bleach solution in a well-ventilated area

(preferably within a fume hood) for at least 24 hours.[8]

Work Surfaces: Decontaminate work surfaces with a suitable decontaminating agent. A basic

solution can be effective in neutralizing thiols.[9] Always wipe down surfaces with an

appropriate solvent and then wash with soap and water.

Contaminated PPE: Dispose of single-use gloves and other contaminated disposable PPE

as hazardous waste. Reusable PPE should be thoroughly decontaminated before reuse.

Emergency Procedures: Spills and Exposures
Immediate and appropriate action is critical in the event of a spill or exposure.

Spill Response:
Evacuate and Alert: Immediately evacuate the area and alert nearby personnel.
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Control Ignition Sources: If the spill is significant, extinguish all nearby ignition sources.

Ventilate: Ensure the area is well-ventilated, preferably under a fume hood.

Containment: For small spills, contain the liquid with an inert absorbent material such as

vermiculite, sand, or activated carbon.[3][10] Do not use combustible materials like paper

towels to absorb the initial spill.

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material using non-

sparking tools and place it in a sealed, labeled container for hazardous waste disposal.[3]

Decontamination: Decontaminate the spill area with a basic solution followed by soap and

water.

Exposure Response:
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[1] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[1] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[11]
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Caption: A flowchart outlining the key steps for the safe handling of 3-Chlorothiophenol, from

preparation to emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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